Cas no 117-70-4 (Naphth[2,1-d]-1,2,3-oxadiazole-5-sulfonicacid)

• Product name: Naphth[2,1-d]-1,2,3-oxadiazole-5-sulfonicacid
• CAS No: 117-70-4
• MF: C₁₀H₆N₂O₄S
• MW: 250.23064
• CID: 170685
• PubChem ID: 67027

Naphth[2,1-d]-1,2,3-oxadiazole-5-sulfonicacid Chemical and Physical Properties

Names and Identifiers

• Naphth[2,1-d]-1,2,3-oxadiazole-5-sulfonicacid
• benzo[g][1,2,3]benzoxadiazole-5-sulfonic acid
• naphth[2,1-d]-1,2,3-oxadiazole-5-sulphonic acid
• Naphth(2,1-d)-1,2,3-oxadiazole-5-sulfonic acid
• Naphth(2,1-d)-1,2,3-oxadiazole-5-sulphonic acid
• naphtho[2,1-d][1,2,3]oxadiazole-5-sulfonic acid
• NS00041460
• EINECS 204-204-2
• DTXSID9059460
• 117-70-4
• naphth[2,1-d]-1,2,3-oxadiazole-5-sulfonic acid
• SCHEMBL5516755

• Inchi： InChI=1S/C10H6N2O4S/c13-17(14,15)9-5-8-10(16-12-11-8)7-4-2-1-3-6(7)9/h1-5H,(H,13,14,15)
• InChI Key： OIDKWKZBMQUGNQ-UHFFFAOYSA-N
• SMILES： O1C2C3C(C(S(O)(=O)=O)=CC=2N=N1)=CC=CC=3

Computed Properties

• Exact Mass: 250.00488
• Monoisotopic Mass: 250.00482785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Surface Charge: 0
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 93.29